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Compound of Interest

Compound Name: 3-Acetoxy-4-cadinen-8-one

cat. No.: B1159575

In-Depth Technical Guide: 3-Acetoxy-4-cadinen-
8-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Acetoxy-4-cadinen-8-one is a naturally occurring sesquiterpenoid of the cadinane subclass,
first identified in the invasive plant species Eupatorium adenophorum (also known as Ageratina
adenophora). This technical guide provides a comprehensive overview of the known chemical
and physical properties of this compound. Due to the limited specific research on 3-Acetoxy-4-
cadinen-8-one, this document also contextualizes its characteristics within the broader family
of cadinene sesquiterpenes isolated from Eupatorium adenophorum, which have shown
potential biological activities, including antifungal and cytotoxic effects. This guide aims to serve
as a foundational resource for researchers interested in the further investigation and potential
applications of this compound.

Chemical and Physical Properties

The chemical and physical properties of 3-Acetoxy-4-cadinen-8-one have been reported in
various chemical databases. A summary of these properties is presented in Table 1 for clear
reference. These values are primarily derived from computational models and initial
characterizations.
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Property Value Source
CAS Number 923950-05-4 [1]
Molecular Formula C17H2603 [1]
Molecular Weight 278.39 g/mol [1]
Density 1.0+0.1 g/cm3 [1]
Boiling Point 363.7+£42.0 °C at 760 mmHg [1]
Flash Point 156.1+27.9 °C
LogP 3.42

Structure:

The chemical structure of 3-Acetoxy-4-cadinen-8-one is characterized by a bicyclic cadinane
skeleton, featuring a ketone group at position 8, an acetoxy group at position 3, and a double
bond between carbons 4 and 5.

Spectroscopic Data

Detailed experimental spectroscopic data for 3-Acetoxy-4-cadinen-8-one is not readily
available in the public domain. The original isolation and characterization of this compound was
reported by Bohlmann et al. in 1981.[2] However, the complete *H and 3C NMR data from this
original publication are not widely disseminated in modern databases.

For illustrative purposes, the typical chemical shift ranges for key functional groups in related
cadinene sesquiterpenes are provided in Table 2. These are general values and may not
precisely correspond to 3-Acetoxy-4-cadinen-8-one.
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. Typical *H Chemical Shift Typical **C Chemical Shift
Functional Group

(ppm) (ppm)

Methyl (CHs) 07-13 15- 25

Methylene (CH-2) 1.0-25 20-40

Methine (CH) 15-3.0 30-60

Vinylic (C=CH) 45-6.0 100 - 150

Carbonyl (C=0) - 190 - 220

Acetoxy (OCOCH:s) 19-2.2(CHs). 45-55 20-22 (CHs), 169-172 (C=0)
(CHOAC)

Experimental Protocols
Isolation of Cadinene Derivatives from Eupatorium
adenophorum

While the specific protocol for the isolation of 3-Acetoxy-4-cadinen-8-one from the original
1981 study by Bohlmann et al. is not detailed in recent literature, a general methodology for the
extraction and isolation of cadinene sesquiterpenes from Eupatorium adenophorum can be
outlined based on more recent studies on related compounds.[3][4][5]

Workflow for Isolation of Cadinene Sesquiterpenes:
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Click to download full resolution via product page

Caption: General workflow for the isolation of cadinene sesquiterpenes.
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Detailed Steps:

o Plant Material and Extraction: The aerial parts of Eupatorium adenophorum are collected,
air-dried, and ground into a fine powder. The powdered material is then subjected to
extraction with a suitable organic solvent, such as ethanol or ethyl acetate, at room
temperature for an extended period.[3]

« Filtration and Concentration: The resulting mixture is filtered to remove the solid plant
residue. The filtrate is then concentrated under reduced pressure using a rotary evaporator
to yield a crude extract.

o Fractionation: The crude extract is often subjected to solvent-solvent partitioning to separate
compounds based on their polarity. A typical scheme might involve partitioning between n-
hexane, chloroform, and ethyl acetate.

e Chromatographic Purification: The fractions are then subjected to a series of
chromatographic techniques for the isolation of individual compounds. This typically involves
column chromatography on silica gel, using a gradient elution system of n-hexane and ethyl
acetate. The collected fractions are monitored by thin-layer chromatography (TLC).

» Final Purification: Fractions containing the compound of interest are further purified using
preparative high-performance liquid chromatography (HPLC) to yield the pure 3-Acetoxy-4-
cadinen-8-one.

Biological Activity

There is a lack of specific studies on the biological activity of 3-Acetoxy-4-cadinen-8-one.
However, research on other cadinene sesquiterpenes isolated from Eupatorium adenophorum
suggests potential areas of interest.

Antifungal Activity

Several cadinene derivatives from E. adenophorum have demonstrated antifungal activity
against various plant pathogenic fungi.[4][5] For instance, some studies have shown that these
compounds can inhibit the growth of fungi such as Sclerotium rolfsii and Rhizoctonia solani.[4]
The mechanism of action is not fully elucidated but may involve disruption of fungal cell
membranes or inhibition of essential enzymes.
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Cytotoxic Activity

Extracts of E. adenophorum and some of its isolated sesquiterpenoids have been reported to
exhibit cytotoxic effects against various cancer cell lines in vitro.[6] This suggests that cadinene
derivatives, potentially including 3-Acetoxy-4-cadinen-8-one, could be investigated for their
anticancer properties. The specific cellular targets and signaling pathways involved remain an
area for future research.

Potential Signaling Pathway Involvement (Hypothetical):

Based on the known activities of other cytotoxic natural products, a hypothetical signaling
pathway that could be affected by cadinene sesquiterpenes is the apoptosis pathway.

Hypothetical Apoptosis Induction Pathway

G-Acetoxy-4-cadinen-8-ona

Penetration

Cell Membrane
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Caption: Hypothetical apoptosis induction pathway.

Synthesis

To date, a specific total synthesis of 3-Acetoxy-4-cadinen-8-one has not been reported in the
literature. The synthesis of the cadinane skeleton is a complex challenge in organic chemistry
due to the stereochemical complexity of the bicyclic system.

Future Directions

3-Acetoxy-4-cadinen-8-one represents an understudied natural product with potential for
further scientific investigation. Key areas for future research include:

e Re-isolation and Full Spectroscopic Characterization: A priority is the re-isolation of 3-
Acetoxy-4-cadinen-8-one from Eupatorium adenophorum to obtain comprehensive and
modern spectroscopic data (1D and 2D NMR, HRMS, IR, etc.).

 Biological Screening: The compound should be systematically screened for a range of
biological activities, including antifungal, antibacterial, cytotoxic, and anti-inflammatory
properties.

e Mechanism of Action Studies: For any confirmed biological activities, detailed studies should
be undertaken to elucidate the mechanism of action at the molecular level.

o Total Synthesis: The development of a total synthesis route would not only confirm the
structure but also provide access to larger quantities of the compound for extensive
biological evaluation and the synthesis of analogues for structure-activity relationship (SAR)
studies.

Conclusion

3-Acetoxy-4-cadinen-8-one is a cadinane sesquiterpenoid with a defined chemical structure
but limited available experimental data. Its presence in Eupatorium adenophorum, a plant
known for producing a variety of bioactive sesquiterpenoids, suggests that this compound may
also possess interesting biological properties. This technical guide consolidates the currently
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available information and highlights the significant opportunities for future research to fully
characterize and potentially exploit the therapeutic or agrochemical potential of this natural
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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